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Compound of Interest

Compound Name: Acrylonitrile-2-d

CAS No.: 4635-82-9

Cat. No.: B1340572

Get Quote

Technical Specifications & Characterization
Researchers must differentiate between the various deuterated forms of acrylonitrile to ensure

experimental validity. The 2-d variant is distinct from the more common d3 (perdeuterated)

form.

Table 1: Physicochemical Profile of Acrylonitrile-2-d
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Feature Specification Notes

Chemical Formula
One deuterium at C2 (

-position).[1]

CAS Number 4635-82-9
Distinct from d3 (CAS 53807-

26-4) and d0 (CAS 107-13-1).

Molecular Weight 54.07 g/mol
+1.01 Da shift vs. standard

acrylonitrile.

Isotopic Purity
Typically

atom D

Critical for quantitative NMR

and KIE studies.

Chemical Purity Often contains stabilizers.

Stabilizer MEHQ (35-45 ppm)
Crucial: Prevents spontaneous

polymerization.

Boiling Point 77.3 °C
Similar to non-deuterated form;

volatile.

Appearance Colorless Liquid
Yellowing indicates oxidation

or polymerization.

Commercial Availability & Sourcing Landscape
Acrylonitrile-2-d is a catalog item for specialized isotope manufacturers but is often a lead-

time item for general chemical distributors.

Supply Chain Dynamics:

Primary Manufacturers: Companies like Cambridge Isotope Laboratories (CIL), CDN

Isotopes, and BOC Sciences often synthesize this on-demand or hold small stocks.

Distributors: Sigma-Aldrich (Merck) and Santa Cruz Biotechnology (SCBT) frequently list the

product but may source it from primary isotope labs, resulting in longer lead times (2–4

weeks).
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Cost Implications: Due to the specificity of the labeling (requiring controlled synthesis to

avoid scrambling), the 2-d variant is significantly more expensive per gram than Acrylonitrile-

d3.

Table 2: Major Commercial Sources (Verified Listings)

Supplier Catalog/Ref ID Pack Size Availability Status

Santa Cruz Biotech sc-257049 1 g, 5 g
Stock (US); Lead time

(Global)

BOC Sciences 4635-82-9 Custom

Inquiry-based

(Synthesis on

demand)

CDN Isotopes D-5621 1 g, 5 g Stock (Canada/US)

Sigma-Aldrich Varies Varies

Often Cross-

referenced to

CIL/Supelco

Procurement Tip: Always request a Certificate of Analysis (CoA) confirming isotopic enrichment

specifically at the C2 position. Low-quality batches may show "scrambling" (D migration to C3),

which invalidates mechanistic studies.

Synthesis & Manufacturing Context
Understanding the synthesis explains the cost and purity constraints. Unlike Acrylonitrile-d3,

which can be made from fully deuterated precursors (like

ammoxidation), Acrylonitrile-2-d requires site-selective labeling.

Dominant Synthesis Route: Catalytic Exchange The most common laboratory and commercial

route utilizes the acidity of the
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-proton (activated by the cyano group) in an addition-elimination cycle.

Mechanism:

Michael Addition: A deuterated base/solvent (e.g.,

with a catalyst like DABCO) performs a reversible Michael addition to the double bond.

H/D Exchange: The transient intermediate allows proton exchange.

Elimination: The catalyst is eliminated, reforming the double bond with Deuterium trapped at

the

-position.

Reversible Michael Addition Pathway

Quality Control
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Figure 1: Catalytic exchange mechanism for the selective production of Acrylonitrile-2-d. The

process relies on the reversible addition of deuterated nucleophiles.

Applications in R&D
The commercial value of Acrylonitrile-2-d is driven by three specific research applications

where site-specificity is non-negotiable.

A. Deuterium Kinetic Isotope Effects (DKIE)
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Usage: Determining the rate-determining step in polymerization or metabolic oxidation.

Logic: If the breaking of the

bond is rate-limiting, substituting H with D (Acrylonitrile-2-d) will significantly reduce the
reaction rate (

).

Example: In cytochrome P450 oxidation studies, 2-d labeling helps identify if the initial

oxidation occurs at the double bond (epoxidation) or via hydrogen abstraction.

B. Polymerization Termination Studies
Usage: Probing the mechanism of chain termination in radical polymerization.

Protocol: Copolymerization of Acrylonitrile-2-d with styrene.[2]

Analysis: NMR analysis of the resulting polymer backbone allows researchers to distinguish

between termination by combination (coupling of two radicals) vs. disproportionation

(transfer of a hydrogen/deuterium). The presence or absence of D at specific backbone

linkages acts as a tracer.

C. Metabolic Stability (Deuterium Switch)
Usage: Drug candidates containing nitrile moieties.

Logic: Replacing metabolic "soft spots" (labile H atoms) with D to extend half-life.

Acrylonitrile-2-d serves as a building block to introduce this motif into larger

pharmacophores via conjugate addition.

Handling, Stability & Safety Protocols
Acrylonitrile-2-d shares the extreme toxicity profile of the parent compound but adds the

complexity of isotopic cost.

Protocol 1: Storage & Stabilization

Inhibitor: Must contain 35-45 ppm MEHQ (Monomethyl ether hydroquinone).
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Temperature: Store at 2–8°C. Do not freeze (freezing may separate the inhibitor, leading to

polymerization upon thawing).

Atmosphere: Store under air, not pure nitrogen. MEHQ requires dissolved oxygen to function

as an inhibitor.

Protocol 2: Safe Handling Workflow

Containment: Always handle in a certified chemical fume hood.

PPE: Butyl rubber gloves are required (nitrile gloves offer poor protection against acrylonitrile

permeation).

Quenching: In case of spill, treat with 10% aqueous NaOH (hydrolyzes nitrile to carboxylate)

or bleach (oxidizes).

CRITICAL WARNING

Acrylonitrile-2-d Receipt

Check Inhibitor (MEHQ)

Store at 4°C (Dark)
Keep under Air (O2 needed)

Pass

Experimental Use
(Fume Hood + Butyl Gloves)

Do NOT store under inert gas
(Inhibitor failure risk)

Waste Disposal
(Segregate as P-List Toxic)
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Click to download full resolution via product page

Figure 2: Mandatory safety and storage workflow to prevent polymerization and exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1340572/docs#commercial-availability-of-
acrylonitrile-2-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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